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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B15602699

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of a
stock solution of the AAK1 inhibitor, BMS-911172, using Dimethyl Sulfoxide (DMSO) as the
solvent.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of BMS-911172
relevant to the preparation of stock solutions.
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Parameter

Value

Citations

Molecular Weight

339.34 g/mol

[1](21[3]

Solubility in DMSO

Up to 100 mg/mL (294.69 mM)
with ultrasonic assistance. A
solubility of 68 mg/mL (200.38

mM) is also reported.

[1]141[5]

Recommended Stock Conc.

10 mM - 50 mM. The final
concentration should be
selected based on
experimental requirements and

solubility limits.

Powder Storage

Store at -20°C forup to 3

years.

Stock Solution Storage

Aliguot into single-use vials to
prevent freeze-thaw cycles.
Store at -80°C for up to 1 year
or at -20°C for up to 1 month.

Experimental Protocol: Preparation of a 10 mM
BMS-911172 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of BMS-911172 in DMSO.
Adjust the calculations accordingly for different desired concentrations.

2.1. Materials

Calibrated analytical balance

BMS-911172 powder (CAS: 1644248-18-9)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or cryovials
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o Calibrated micropipettes and sterile tips
o Vortex mixer
e Sonicator bath (optional, for aiding dissolution)

2.2. Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves.

Perform all steps in a chemical fume hood or a well-ventilated area.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it;
handle with extreme care.[7]

Refer to the Safety Data Sheet (SDS) for BMS-911172 for complete safety and handling
information.

2.3. Calculation

To prepare a 10 mM stock solution, the required mass of BMS-911172 must be calculated
using its molecular weight (MW = 339.34 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )
Example Calculation for 1 mL of 10 mM Stock Solution:

e Mass (mg) = 10 mmol/L * 0.001 L * 339.34 g/mol

e Mass (mg) = 0.01 mol/L * 0.001 L * 339.34 g/mol = 0.0033934 g

e Mass =3.39 mg

2.4. Step-by-Step Procedure

o Equilibration: Allow the BMS-911172 powder vial to equilibrate to room temperature for 15-
20 minutes before opening to minimize moisture condensation.
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» Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out
the calculated amount of BMS-911172 powder (e.g., 3.39 mg) and transfer it into the tared
tube.

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO (e.g., 1 mL for a 10 mM solution) to the tube containing the powder. It is crucial to use
fresh, moisture-free DMSO, as absorbed moisture can reduce the compound's solubility.[1]

 Dissolution: Tightly cap the tube and vortex for 2-3 minutes until the powder is completely
dissolved. A clear solution should be obtained.

 Aiding Dissolution (Optional): If the compound does not dissolve completely, sonicate the
tube in a water bath for 5-10 minutes or gently warm the solution to 37°C.[8] Visually inspect
to ensure no particulates remain.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use, light-protected vials.[1]

e Labeling and Final Storage: Clearly label each aliquot with the compound name,
concentration, date, and solvent. Store the aliquots at -80°C for long-term stability (up to 1
year) or at -20°C for short-term use (up to 1 month).[1]

Signaling Pathway and Workflow Visualization

The following diagrams illustrate the mechanism of action for BMS-911172 and the
experimental workflow for preparing the stock solution.
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1. Weigh BMS-911172
Powder (e.g., 3.39 mg)

2. Add Anhydrous
DMSO (e.g., 1 mL)

3. Vortex / Sonicate
Until Fully Dissolved

4. Aliquot into
Single-Use Vials

5. Store at -80°C
(Long-Term)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Note and Protocol: Preparation of BMS-
911172 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602699#how-to-prepare-bms-911172-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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